Cas no 405298-13-7 (BENZOIC ACID, 3-(2-AMINOETHOXY)-, METHYL ESTER, HYDROCHLORIDE)

• Product Name: BENZOIC ACID, 3-(2-AMINOETHOXY)-, METHYL ESTER, HYDROCHLORIDE
• CAS No: 405298-13-7
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• MDL: MFCD09763972
• CID: 3390124
• PubChem ID: 17234130
• Update Time: 2025-10-05

BENZOIC ACID, 3-(2-AMINOETHOXY)-, METHYL ESTER, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-(2-AMINOETHOXY)-, METHYL ESTER, HYDROCHLORIDE
• METHYL3-(2-AMINOETHOXY)BENZOATEHYDROCHLORIDE
• G30032
• Z3234876525
• MFCD09763972
• CS-0259604
• AKOS015888767
• METHYL 3-(2-AMINOETHOXY)BENZOATE HYDROCHLORIDE
• BS-39859
• Methyl 3-(2-Aminoethoxy)benzoate HCl
• 405298-13-7
• EN300-7369432
• methyl 3-(2-aminoethoxy)benzoate;hydrochloride
• FRA29813

• MDL： MFCD09763972
• Inchi： 1S/C10H13NO3.ClH/c1-13-10(12)8-3-2-4-9(7-8)14-6-5-11;/h2-4,7H,5-6,11H2,1H3;1H
• InChI Key： ATWQYLCSHSUIPI-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)C1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 231.0662210g/mol
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on BENZOIC ACID, 3-(2-AMINOETHOXY)-, METHYL ESTER, HYDROCHLORIDE

BENZOIC ACID, 3-(2-AMINOETHOXY)-, METHYL ESTER, HYDROCHLORIDE (CAS No. 405298-13-7): An Overview

BENZOIC ACID, 3-(2-AMINOETHOXY)-, METHYL ESTER, HYDROCHLORIDE (CAS No. 405298-13-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as BAMEH for brevity, is a derivative of benzoic acid and features a unique combination of functional groups that contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of BAMEH consists of a benzoic acid core with a 3-(2-aminoethoxy) substituent and a methyl ester group, all of which are further modified by a hydrochloride salt. This molecular configuration imparts specific physicochemical properties that are crucial for its biological interactions and pharmacological effects. The presence of the amino group and the ester functionality provides opportunities for conjugation and modification, making BAMEH an attractive candidate for drug design and development.

Recent studies have highlighted the potential of BAMEH in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of more complex molecules with targeted biological activities. For instance, researchers have explored the role of BAMEH in the development of anti-inflammatory agents and neuroprotective compounds. The amino group in BAMEH can be readily functionalized to introduce additional pharmacophores, enhancing its therapeutic potential.

In the context of medicinal chemistry, BAMEH has been investigated for its ability to modulate specific biological pathways. Studies have shown that BAMEH can interact with certain receptors and enzymes, leading to modulated cellular responses. For example, it has been reported to exhibit activity against inflammatory cytokines and oxidative stress markers, suggesting its potential as a therapeutic agent in conditions such as neurodegenerative diseases and chronic inflammatory disorders.

The physicochemical properties of BAMEH also play a crucial role in its biological activity. Its solubility profile and stability under various conditions are important factors to consider during drug formulation and delivery. Research has demonstrated that BAMEH exhibits good solubility in both aqueous and organic solvents, which facilitates its use in different pharmaceutical formulations. Additionally, its stability under physiological conditions ensures that it remains active during administration and metabolism.

From a safety perspective, BAMEH has been evaluated for its toxicity and side effects. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety profile and potential interactions with other drugs or biological systems.

In conclusion, BENZOIC ACID, 3-(2-AMINOETHOXY)-, METHYL ESTER, HYDROCHLORIDE (CAS No. 405298-13-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents. Continued research into the biological activities and applications of BAMEH will likely uncover new opportunities for its use in treating various diseases and conditions.